CID 57347208
Overview
Description
CID 57347208, also known as CID755673, is a small molecule inhibitor of protein kinase D (PKD). This compound has garnered significant interest in the scientific community due to its ability to maintain the undifferentiated state of embryonic stem cells by inhibiting PKD. This inhibition activates the PI3K/AKT signaling pathway, which is crucial for cell survival and proliferation .
Preparation Methods
The preparation of CID 57347208 involves several synthetic routes. One common method includes the reaction of 2-fluoro-4-substituted phenylacetic acid with a Vilsmeier reagent, followed by quenching with an aqueous solution to obtain an intermediate. This intermediate is then subjected to further reactions to yield the final product .
Chemical Reactions Analysis
CID 57347208 undergoes various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include potassium permanganate and chromium trioxide.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include lithium aluminum hydride and sodium borohydride.
Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.
The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
CID 57347208 has a wide range of scientific research applications:
Chemistry: It is used as a tool compound to study the role of PKD in various biochemical pathways.
Biology: It helps in maintaining the pluripotency of embryonic stem cells, making it valuable in stem cell research.
Medicine: It has potential therapeutic applications in diseases where PKD is implicated, such as cancer and cardiovascular diseases.
Industry: It can be used in the development of new drugs targeting PKD .
Mechanism of Action
CID 57347208 exerts its effects by inhibiting protein kinase D. This inhibition leads to the activation of the PI3K/AKT signaling pathway, which promotes cell survival and proliferation. The molecular targets involved include PKD1, PKD2, and PKD3, which are key regulators of various cellular processes .
Comparison with Similar Compounds
CID 57347208 is unique compared to other PKD inhibitors due to its high specificity and potency. Similar compounds include:
- CID755673: Another PKD inhibitor with similar properties.
- CID-078: A cyclin A/B RxL inhibitor with antitumor effects in lung cancer models .
Properties
CAS No. |
12377-69-4 |
|---|---|
Molecular Formula |
BiPbS |
Molecular Weight |
448.24 |
IUPAC Name |
lead;sulfanylidenebismuth |
InChI |
InChI=1S/Bi.Pb.S |
InChI Key |
OWRSPABUSZBCEC-UHFFFAOYSA-N |
SMILES |
S=[Bi].[Pb] |
Synonyms |
LEAD BISMUTH SULFIDE |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[(6S,7R,8R,11R,12S,14R,15S,16R)-15-[(1S)-1-(dimethylamino)ethyl]-14-hydroxy-7-(hydroxymethyl)-7,12,16-trimethyl-6-tetracyclo[9.7.0.03,8.012,16]octadeca-1(18),2-dienyl]benzamide](/img/structure/B577128.png)
